![molecular formula C21H25NO5 B5587335 methyl 4-(2-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate](/img/structure/B5587335.png)
methyl 4-(2-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
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Overview
Description
- This compound is a derivative of the quinoline class, a group known for various pharmaceutical applications. Quinoline derivatives are often key intermediates for pharmaceutically active compounds.
Synthesis Analysis
- The synthesis of related compounds has been achieved using various methods. For instance, Bänziger et al. (2000) described a large-scale synthesis process for a similar compound, which involved starting materials like 1,6-dimethoxynaphthalene and ethoxymethylenecyanoacetic acid ethyl ester (Bänziger, Cercus, Stampfer, & Sunay, 2000).
Molecular Structure Analysis
- Studies like those conducted by Ajibade and Andrew (2021) have reported on the molecular structures of similar quinoline derivatives, highlighting aspects such as asymmetric units and crystalline systems (Ajibade & Andrew, 2021).
Chemical Reactions and Properties
- Research by Tominaga, Luo, and Castle (1994) explored the chemical reactions of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate, a related compound, demonstrating the synthesis of polyfunctionalized quinolines (Tominaga, Luo, & Castle, 1994).
Physical Properties Analysis
- The physical properties of quinoline derivatives, such as solubility, melting points, and stability, are critical for their pharmaceutical applications, but specific data for this compound is not detailed in the available literature.
Chemical Properties Analysis
- Kovalenko et al. (2020) conducted a study focusing on the methylation of a similar quinoline derivative, providing insights into its chemical properties and potential as a Hepatitis B virus inhibitor (Kovalenko et al., 2020).
properties
IUPAC Name |
methyl 4-(2-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO5/c1-5-27-20-13(8-6-11-16(20)25-3)18-17(21(24)26-4)12(2)22-14-9-7-10-15(23)19(14)18/h6,8,11,18,22H,5,7,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJOIFOWRFRAHGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)C2C3=C(CCCC3=O)NC(=C2C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate |
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